N-(1-(2-((2,6-Diethylphenyl)amino)-2-oxoethyl)-piperidin-4-yl)-3-fluorobenzamide

• IUPAC Name: N-[1-[2-(2,6-diethylanilino)-2-oxoethyl]piperidin-4-yl]-3-fluorobenzamide
• InChI: InChI=1S/C24H30FN3O2/c1-3-17-7-5-8-18(4-2)23(17)27-22(29)16-28-13-11-21(12-14-28)26-24(30)19-9-6-10-20(25)15-19/h5-10,15,21H,3-4,11-14,16H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: FFHRJSWCUWEWPS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2CCC(CC2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C24H30FN3O2
• Molecular Weight: 411.5 g/mol

Description

N-(1-(2-((2,6-Diethylphenyl)amino)-2-oxoethyl)-piperidin-4-yl)-3-fluorobenzamide, commonly referred to as N-DFPE, is a synthetic organic compound that has been studied for its potential use in a variety of scientific research applications. N-DFPE has been investigated for its potential to act as a modulator of protein-protein interactions, as a regulator of cell signaling pathways, and as a potential therapeutic agent for certain diseases.

Scientific Research Applications

N-DFPE has been studied for its potential use in a variety of scientific research applications. It has been investigated as a modulator of protein-protein interactions and as a regulator of cell signaling pathways. In addition, N-DFPE has been studied as a potential therapeutic agent for certain diseases, including cancer and neurodegenerative diseases.

Mechanism of Action

Mode of Action

The mode of action of this compound is also not clearly defined in the available literature. It’s likely that the compound interacts with its targets through a series of biochemical reactions, possibly involving the formation of covalent bonds or intermolecular forces. The compound’s interaction with its targets could lead to changes in the targets’ function, potentially altering cellular processes .

Biochemical Pathways

Based on its structural similarity to other compounds, it may be involved in various biochemical pathways, potentially affecting processes such as signal transduction, enzyme activity, or gene expression .

Pharmacokinetics

Factors such as the compound’s chemical structure, solubility, and stability likely influence its pharmacokinetic properties, impacting its bioavailability and therapeutic potential .

Result of Action

Based on its potential interactions with specific targets and involvement in biochemical pathways, the compound could have various effects at the molecular and cellular levels, potentially influencing cellular processes and functions .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets. Additionally, the compound’s action can be influenced by the specific biological environment within the body, including the presence of specific cells, tissues, or organs .

Advantages and Limitations for Lab Experiments

N-DFPE has several advantages and limitations for laboratory experiments. One of the main advantages of N-DFPE is its relative stability, which allows it to be stored and used in laboratory experiments. In addition, N-DFPE is relatively inexpensive and readily available. However, N-DFPE has some limitations as well. For example, N-DFPE is not water-soluble, which can limit its use in certain laboratory experiments. In addition, N-DFPE is not very soluble in organic solvents, which can also limit its use in certain laboratory experiments.

Future Directions

N-DFPE has a variety of potential future directions. One potential future direction is the development of therapeutic agents that utilize N-DFPE as an active ingredient. In addition, N-DFPE could be used to develop novel drugs that target specific protein-protein interactions involved in the regulation of cell signaling pathways. Furthermore, N-DFPE could be used to develop new diagnostic tools for the detection and monitoring of certain diseases. Finally, N-DFPE could be used to develop new laboratory techniques for the study of protein-protein interactions and cell signaling pathways.